Cas no 80844-09-3 (1-{[2-methyl-2-(4-propoxyphenyl)propoxy]methyl}-3-phenoxybenzene)

• Product name: 1-{[2-methyl-2-(4-propoxyphenyl)propoxy]methyl}-3-phenoxybenzene
• CAS No: 80844-09-3
• MF: C₂₆H₃₀O₃
• MW: 390.5146
• CID: 1802132
• PubChem ID: 3067162

1-{[2-methyl-2-(4-propoxyphenyl)propoxy]methyl}-3-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-{[2-methyl-2-(4-propoxyphenyl)propoxy]methyl}-3-phenoxybenzene
• 1-[2-methyl-1-[(3-phenoxyphenyl)methoxy]propan-2-yl]-4-propoxybenzene
• 80844-09-3
• DTXSID00230704
• Benzene, 1-phenoxy-3-((2-(4-propoxyphenyl)-2-methylpropoxy)methyl)-
• 1-Phenoxy-3-((2-(4-propoxyphenyl)-2-methylpropoxy)methyl)benzene
• SCHEMBL9343472

• Inchi： InChI=1S/C26H30O3/c1-4-17-28-23-15-13-22(14-16-23)26(2,3)20-27-19-21-9-8-12-25(18-21)29-24-10-6-5-7-11-24/h5-16,18H,4,17,19-20H2,1-3H3
• InChI Key： HKOBKODJCMUGQJ-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=C(C=C1)C(C)(C)COCC2=CC(=CC=C2)OC3=CC=CC=C3

Computed Properties

• Exact Mass: 390.21949481g/mol
• Monoisotopic Mass: 390.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 27.7Ų